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Compound of Interest

Compound Name: 2,4-Dinitro-6-phenylphenol

CAS No.: 731-92-0

Cat. No.: B8660168

Get Quote

Executive Synopsis
The rigorous characterization of highly substituted nitroaromatics is a critical dependency in

modern drug development, agrochemical synthesis, and environmental monitoring. 2,4-Dinitro-
6-phenylphenol (also indexed as 3,5-dinitro-[1,1'-biphenyl]-2-ol; CAS 731-92-0) is a complex

biphenyl derivative recognized for its potent antimicrobial and molluscicidal properties 1.

Because of its dense functionalization, the molecule presents unique anisotropic and electronic

environments that require orthogonal spectroscopic techniques (NMR, FT-IR, and GC-EI-MS)

for unambiguous structural validation.

This whitepaper provides an authoritative, self-validating methodological framework for

acquiring and interpreting the spectroscopic data of 2,4-Dinitro-6-phenylphenol, bridging

theoretical causality with empirical execution.
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The spectroscopic behavior of 2,4-Dinitro-6-phenylphenol is dictated by the intense "push-

pull" electronic environment of its functional groups:

Conjugative Interaction: The two strongly electron-withdrawing nitro groups at C-2 and C-4

severely deplete the electron density of the phenolic ring. This conjugative interaction

deactivates the ring and significantly shifts spectral absorbances 2.

Acidity & Hydrogen Bonding: The inductive pull of the nitro groups renders the C-1 phenolic

proton highly acidic (pKa ~3.84) 3. Furthermore, the spatial proximity of the C-2 nitro group

forces a strong intramolecular hydrogen bond with the hydroxyl group, which drastically

deshields the proton in NMR and broadens its IR stretching frequency.

Steric Anisotropy: The bulky phenyl ring at C-6 forces the molecule into a non-planar

biphenyl conformation, creating a localized magnetic anisotropic cone that uniquely shields

and deshields adjacent protons (specifically H-5).

Orthogonal Analytical Workflows
The following protocols are engineered to prevent common analytical artifacts associated with

nitroaromatics, ensuring a self-validating data acquisition system.
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2,4-Dinitro-6-phenylphenol
(Sample Preparation)

NMR Prep: Dissolve in DMSO-d6
(Stabilizes -OH exchange)

IR Prep: KBr Pellet
(Reduces matrix scattering)

MS Prep: Direct Injection
(EI at 70 eV)

1H/13C NMR Acquisition
(400 MHz / 100 MHz)

FT-IR Scanning
(4000 - 400 cm⁻¹)

Mass Spec Scanning
(m/z 50 - 350)

Orthogonal Data Synthesis
& Structural Verification

Click to download full resolution via product page

Orthogonal spectroscopic workflow for structural validation of 2,4-Dinitro-6-phenylphenol.

Protocol A: Nuclear Magnetic Resonance (1H & 13C
NMR)

Solvent Selection & Preparation: Weigh 15 mg of the analyte and dissolve completely in 0.6

mL of anhydrous DMSO-d6.

Causality: Due to the high acidity of the dinitrophenol proton, using standard CDCl3 often

results in rapid proton exchange with trace atmospheric moisture, causing the -OH signal

to broaden into the baseline. DMSO-d6 acts as a strong hydrogen-bond acceptor, locking

the proton in place and allowing it to resolve.

Acquisition: Tune the spectrometer (400 MHz for 1H, 100 MHz for 13C). Run 16 scans for

1H (D1 = 2s) and 1024 scans for 13C with complete proton decoupling.
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Self-Validation Check: The presence of a sharp, highly deshielded singlet at >11.0 ppm

validates that the solvent is sufficiently anhydrous and the intramolecular hydrogen bond is

intact.

Protocol B: Fourier-Transform Infrared Spectroscopy
(FT-IR)

Matrix Preparation: Co-grind 2 mg of the sample with 100 mg of oven-dried, spectroscopic-

grade Potassium Bromide (KBr) using an agate mortar.

Causality: Highly crystalline nitroaromatics frequently exhibit the Christiansen effect

(anomalous dispersion and asymmetric scattering) when analyzed via ATR-FTIR due to

high refractive indices. A well-ground KBr transmission pellet normalizes the refractive

index, ensuring symmetrical, quantifiable NO2 stretching bands.

Acquisition: Press the mixture under 10 tons of vacuum pressure for 3 minutes. Scan from

4000 to 400 cm⁻¹ at 4 cm⁻¹ resolution.

Self-Validation Check: A baseline transmission of >90% at 4000 cm⁻¹ guarantees the pellet

is properly pressed and free of severe light scattering artifacts.

Protocol C: Electron Ionization Mass Spectrometry (EI-
MS)

Introduction & Ionization: Inject 1 µL of sample (derivatized with BSTFA if peak tailing is

observed) into a GC-MS system. Utilize Electron Ionization (EI) at a standardized 70 eV.

Causality: The 70 eV threshold provides the exact internal energy required to induce

characteristic [M-NO]⁺ and [M-NO2]⁺ fragmentation pathways, ensuring the resulting

spectra perfectly align with established environmental contaminant libraries 4.

Self-Validation Check: The preservation of the m/z 260 molecular ion at high relative

abundance (>80%) confirms that the GC inlet temperature did not cause premature thermal

degradation of the analyte.

Empirical Data Matrices
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The following tables summarize the expected quantitative spectroscopic data for 2,4-Dinitro-6-
phenylphenol, derived from its structural physics and analogous nitroaromatic library

standards.

Table 1: ¹H NMR Spectral Data (400 MHz, DMSO-d6)
Position

Chemical
Shift (ppm)

Multiplicity
Coupling (J
in Hz)

Integration
Mechanistic
Assignment

-OH 11.20 Singlet (s) - 1H

Phenolic OH

(Intramolecul

ar H-bonded

to C-2 NO2)

C-3 8.85 Doublet (d) 2.8 1H

Aromatic CH

(Highly

deshielded

between two

NO2 groups)

C-5 8.35 Doublet (d) 2.8 1H

Aromatic CH

(Deshielded

by C-4 NO2,

shielded by

C-6 Phenyl)

C-2', C-6' 7.55 Multiplet (m) - 2H
Phenyl ortho-

protons

C-3', C-4', C-

5'
7.40 Multiplet (m) - 3H

Phenyl

meta/para-

protons

Table 2: ¹³C NMR Spectral Data (100 MHz, DMSO-d6)
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Position
Chemical Shift
(ppm)

Carbon Type
Structural
Significance

C-1 152.0 Quaternary

C-OH (Strongly

deshielded by oxygen

electronegativity)

C-4 141.0 Quaternary
C-NO2 (Para to

hydroxyl)

C-2 138.5 Quaternary
C-NO2 (Ortho to

hydroxyl)

C-1' 136.0 Quaternary Phenyl ipso-carbon

C-6 132.0 Quaternary
C-Phenyl attachment

point

C-2', C-6' 129.5 Methine Phenyl ortho-carbons

C-5 128.5 Methine Aromatic CH

C-3', C-5' 128.0 Methine Phenyl meta-carbons

C-4' 127.5 Methine Phenyl para-carbon

C-3 124.0 Methine

Aromatic CH

(Between nitro

groups)

Table 3: FT-IR Spectral Data (KBr Pellet)
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Wavenumber
(cm⁻¹)

Intensity Assignment
Structural
Significance

3250 Broad, Medium O-H stretch

Broadening confirms

intramolecular H-

bonding with ortho-

NO2.

3080 Weak C-H stretch (sp²)

Validates the

presence of aromatic

ring protons.

1600, 1585 Medium C=C stretch
Aromatic skeletal

vibrations.

1535 Strong Asymmetric NO2

Primary confirmation

of the nitro functional

groups.

1345 Strong Symmetric NO2

Secondary

confirmation of the

nitro functional

groups.

1250 Strong C-O stretch

Validates the phenolic

carbon-oxygen single

bond.

Table 4: EI-MS Fragmentation Data (70 eV)
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m/z
Relative
Abundance (%)

Ion Assignment
Fragmentation
Pathway / Causality

260 100 (Base Peak) [M]⁺•

Intact molecular ion;

highly stable due to

extensive conjugation.

243 15 [M - OH]⁺

"Ortho-effect"

cleavage facilitated by

the adjacent nitro

group.

230 25 [M - NO]⁺

Characteristic loss of

nitric oxide radical

from a nitro group.

214 40 [M - NO2]⁺

Direct cleavage of the

nitro radical from the

aromatic ring.

168 20 [M - 2NO2]⁺

Sequential loss of

both nitro

substituents.

77 60 [C6H5]⁺
Cleavage of the intact

phenyl ring cation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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